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Compound of Interest

Compound Name: Dimethyl tetradecanedioate

Cat. No.: B1583837 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive, immediate safety and logistical information for the

handling of Dimethyl tetradecanedioate (CAS No. 5024-21-5). Adherence to these

procedures is critical for ensuring personnel safety and maintaining a secure laboratory

environment.

Hazard Identification and Quantitative Data
Dimethyl tetradecanedioate is a solid, crystalline powder that is classified as an irritant.[1]

While it is not classified as a hazardous substance by some sources, it is widely reported to

cause skin, eye, and respiratory irritation.[1]

Table 1: Physical, Chemical, and Hazard Information for Dimethyl Tetradecanedioate

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1583837?utm_src=pdf-interest
https://www.benchchem.com/product/b1583837?utm_src=pdf-body
https://www.benchchem.com/product/b1583837?utm_src=pdf-body
https://ehs.utk.edu/wp-content/uploads/2017/06/Hazardous-Waste-Spill-Cleanup.pdf
https://ehs.utk.edu/wp-content/uploads/2017/06/Hazardous-Waste-Spill-Cleanup.pdf
https://www.benchchem.com/product/b1583837?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 5024-21-5

Molecular Formula C₁₆H₃₀O₄

Molecular Weight 286.41 g/mol

Appearance White to almost white powder or crystals

Melting Point 42-46 °C

Boiling Point 196 °C at 10 mmHg

GHS Hazard Statements

H315: Causes skin irritationH319: Causes

serious eye irritationH335: May cause

respiratory irritation

GHS Precautionary Statements

P261, P264, P271, P280, P302+P352,

P304+P340, P305+P351+P338, P312,

P332+P313, P337+P313, P362, P403+P233,

P405, P501

Occupational Exposure Limits (OEL)
No established OEL. Occupational Exposure

Banding should be considered.

Occupational Exposure Banding
As there are no established Occupational Exposure Limits (OELs) for Dimethyl
tetradecanedioate, the NIOSH Occupational Exposure Banding strategy is recommended.[2]

[3][4][5][6][7] This process assigns chemicals to a hazard band to guide control strategies.

Given its GHS classification as a skin, eye, and respiratory irritant, a conservative approach

would place it in a band that requires stringent control measures to minimize exposure.

Personal Protective Equipment (PPE)
The selection and proper use of PPE are paramount to prevent exposure.

Table 2: Recommended Personal Protective Equipment for Handling Dimethyl
Tetradecanedioate
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Protection Type Equipment Specifications and Use

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

required for larger quantities or

when there is a splash hazard.

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.

Skin Protection

Gloves: Butyl rubber gloves

are highly recommended for

handling esters.[8] Nitrile

gloves have poor resistance to

esters and should be avoided

for direct or prolonged contact.

[9][10] Always inspect gloves

for integrity before use and use

proper removal techniques.

Lab Coat: A chemically

resistant lab coat or apron

should be worn.

Select gloves based on the

specific breakthrough time and

degradation data for the

chemicals being used.

Respiratory Protection

Generally not required under

normal use with adequate

ventilation. If dust formation is

likely or ventilation is

inadequate, a NIOSH-

approved particulate respirator

(e.g., N95) or a higher level of

respiratory protection should

be used.

All respirator use must be in

accordance with a

comprehensive respiratory

protection program.

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural workflow for the safe handling of Dimethyl
tetradecanedioate.

Experimental Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://www.benchchem.com/product/b1583837?utm_src=pdf-body
https://www.benchchem.com/product/b1583837?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling Dimethyl Tetradecanedioate

Preparation

Handling

Post-Experiment

Disposal

Ensure clean, well-ventilated work area

Locate nearest eyewash station and safety shower

Don appropriate PPE (Butyl gloves, goggles, lab coat)

Weigh Dimethyl tetradecanedioate in a fume hood or ventilated enclosure

Carefully transfer the chemical, minimizing dust generation

Perform the experiment, avoiding contact and inhalation

Decontaminate equipment and work surfaces

Collect all waste in a labeled, sealed container

Doff PPE and wash hands thoroughly Dispose of waste through a licensed hazardous waste contractor

Click to download full resolution via product page

Caption: Workflow for the safe handling of Dimethyl tetradecanedioate.
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Detailed Methodologies:

Preparation:

Ensure the work area is clean and free of clutter.

Verify that the chemical fume hood or other ventilated enclosure is functioning correctly.

Confirm the location and accessibility of the nearest eyewash station and safety shower.

Don all required PPE as specified in Table 2.

Handling:

When weighing and transferring Dimethyl tetradecanedioate, do so within a chemical

fume hood or a ventilated balance enclosure to minimize dust inhalation.[11][12][13][14]

[15]

Use a spatula or other appropriate tool for transfers to avoid generating dust.

Keep containers of the chemical closed when not in use.

Avoid all contact with skin, eyes, and clothing. Do not ingest or inhale.

Post-Experiment Cleanup:

Decontaminate all equipment and work surfaces that may have come into contact with the

chemical using a suitable solvent and then soap and water.

Collect all waste, including contaminated PPE and cleaning materials, in a designated,

clearly labeled, and sealed hazardous waste container.

Properly doff PPE, avoiding cross-contamination, and wash hands and forearms

thoroughly with soap and water.

Spill and Emergency Procedures
In Case of Exposure:
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash affected skin with plenty of soap and water. Remove

contaminated clothing and shoes. Seek medical attention if irritation persists.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill Response:

Small Spills:

Evacuate non-essential personnel from the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material such as

vermiculite, sand, or earth.[1][16][17][18]

Carefully sweep or scoop the absorbed material into a labeled, sealable container for

hazardous waste. Avoid creating dust.[16][18][19]

Clean the spill area with a suitable solvent followed by soap and water.

Place all contaminated materials, including cleaning supplies and PPE, into the hazardous

waste container.

Large Spills:

Evacuate the laboratory and alert others in the vicinity.

Contact your institution's Environmental Health and Safety (EHS) department or

emergency response team immediately.

Do not attempt to clean up a large spill without proper training and equipment.
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Disposal Plan
All waste containing Dimethyl tetradecanedioate must be treated as hazardous waste.

Waste Collection and Disposal Workflow

Waste Disposal Workflow for Dimethyl Tetradecanedioate

Collect solid waste (excess reagent, contaminated materials) in a designated, sealed container

Clearly label all waste containers with 'Hazardous Waste' and the chemical name

Collect liquid waste (solutions containing the compound) in a separate, compatible, sealed container

Store waste containers in a designated, secure secondary containment area

Contact institutional EHS for waste pickup

Arrange for disposal through a licensed hazardous waste contractor

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Dimethyl tetradecanedioate waste.

Disposal Protocol:

Waste Segregation:
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Collect solid waste, including residual Dimethyl tetradecanedioate, contaminated gloves,

and absorbent materials, in a designated, leak-proof, and clearly labeled hazardous waste

container.

Collect liquid waste containing Dimethyl tetradecanedioate in a separate, compatible,

and labeled container.

Labeling and Storage:

Label all waste containers with "Hazardous Waste," the full chemical name ("Dimethyl
tetradecanedioate"), and any other information required by your institution.

Store waste containers in a designated, well-ventilated, and secure secondary

containment area, away from incompatible materials.

Final Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Disposal must be carried out by a licensed hazardous waste disposal company in

accordance with all local, state, and federal regulations. Do not dispose of this chemical

down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ehs.utk.edu [ehs.utk.edu]

2. cority.com [cority.com]

3. NIOSH Issues Guidance for Hazardous Substances with No Clear OEL - EHSLeaders
[ehsleaders.org]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1583837?utm_src=pdf-body
https://www.benchchem.com/product/b1583837?utm_src=pdf-body
https://www.benchchem.com/product/b1583837?utm_src=pdf-body
https://www.benchchem.com/product/b1583837?utm_src=pdf-body
https://www.benchchem.com/product/b1583837?utm_src=pdf-custom-synthesis
https://ehs.utk.edu/wp-content/uploads/2017/06/Hazardous-Waste-Spill-Cleanup.pdf
https://www.cority.com/blog/new-guidance-for-hazardous-chemicals-with-no-oel/
https://ehsleaders.org/2019/07/niosh-issues-guidance-for-hazardous-substances-with-no-clear-oel/
https://ehsleaders.org/2019/07/niosh-issues-guidance-for-hazardous-substances-with-no-clear-oel/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. The NIOSH Occupational Exposure Banding Process for Chemical Risk Management
(2019-132) | NIOSH | CDC [cdc.gov]

5. Pocket Guide to Chemical Hazards | NIOSH | CDC [cdc.gov]

6. Occupational exposure banding - Wikipedia [en.wikipedia.org]

7. cdc.gov [cdc.gov]

8. safety.fsu.edu [safety.fsu.edu]

9. gloves.com [gloves.com]

10. ehrs.upenn.edu [ehrs.upenn.edu]

11. Guidelines for Safe Handling of Powders and Bulk Solids | AIChE [aiche.org]

12. resources.psi-bfm.com [resources.psi-bfm.com]

13. ddpsinc.com [ddpsinc.com]

14. Elevating Workplace Safety in Powder Handling Systems [pneupowders.com]

15. Powder Handling - AirClean Systems [aircleansystems.com]

16. acs.org [acs.org]

17. 5.4.1.1 Incidental Spill Cleanup Procedures | Environment, Health and Safety
[ehs.cornell.edu]

18. Article - Cleaning up Chemical Spills [td.usd.edu]

19. CCOHS: Spill Response - Chemicals [ccohs.ca]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Dimethyl Tetradecanedioate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583837#personal-protective-equipment-for-
handling-dimethyl-tetradecanedioate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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